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Compound of Interest

Compound Name: Isobutyl valerate

Cat. No.: B076362

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling and disposal of Isobutyl
Valerate. Adherence to these procedures is essential for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Quantitative Data

Isobutyl valerate is a flammable liquid and requires careful handling to prevent ignition and

exposure.[1][2][3][4][5][6][7][8] The following table summarizes key quantitative data for
Isobutyl Valerate.
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Property Value Source
CAS Number 589-59-3 [1112]
Molecular Formula CoH1802 [2]
Molecular Weight 158.24 g/mol [2]
Flash Point 38 °C (100.4 °F) [9]
Boiling Point 147 - 149 °C (296.6 - 300.2 °F)  [9]
Flammability Flammable Liquid (Category 3)  [5][6]

No specific OSHA, NIOSH, or
Occupational Exposure Limits ACGIH limits established.

Handle with good ventilation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Isobutyl Valerate to minimize exposure and

ensure personal safety.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile rubber gloves.[2] Use
proper glove removal
technique to avoid skin

contact.[2]

Protects against skin contact.
While direct chemical
resistance data for Isobutyl
Valerate is limited, nitrile
gloves offer good protection
against a range of chemicals.
For prolonged or immersive
contact, consult the glove
manufacturer's resistance data

for similar esters.

Eye Protection

Chemical splash goggles or
safety glasses with side
shields.[10][11]

Protects eyes from splashes.

Face Protection

Face shield worn over safety

glasses.

Required when there is a risk
of splashing or a highly

exothermic reaction.[12]

Body Protection

Flame-retardant lab coat or a
100% cotton lab coat.[5]

Ensure it is buttoned and fits

properly.

Provides a barrier against
splashes and is preferable to
synthetic materials that can
melt.[5]

Footwear

Closed-toe, closed-heel shoes.

Protects feet from spills.

Respiratory Protection

Generally not required when
handled in a well-ventilated
area or a chemical fume hood.
If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

may be necessary.

Prevents inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol

Follow these steps to ensure the safe handling of Isobutyl Valerate in a laboratory setting.
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3.1. Preparation

* Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and
understand the SDS for Isobutyl Valerate.[2]

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified
chemical fume hood, to prevent the accumulation of flammable vapors.[3][5]

e Remove Ignition Sources: Keep the work area free of open flames, hot surfaces, sparks, and
other potential ignition sources.[3][4][5] Use explosion-proof electrical equipment where
necessary.[1]

o Assemble PPE: Don all required personal protective equipment as specified in the table
above.

» Prepare for Spills: Have a chemical spill kit readily available.

3.2. Handling and Use

e Grounding: When transferring from a bulk container, ensure both containers are electrically
bonded and grounded to prevent static discharge.[3]

o Container Management: Keep the Isobutyl Valerate container tightly closed when not in
use.[5]

» Dispensing: When dispensing, do so slowly to minimize splashing and vapor generation.

o Heating: Never heat Isobutyl Valerate with an open flame.[5] Use a heating mantle, water
bath, or other controlled heating source.

3.3. Post-Handling

o Decontamination: Wipe down the work area with an appropriate solvent and then soap and
water.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[2]
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o Storage: Store Isobutyl Valerate in a cool, dry, well-ventilated area in a tightly sealed
container, away from incompatible materials such as strong oxidizing agents.[2] Store in a
designated flammable liquids storage cabinet.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Isobutyl Valerate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Collection

o Designated Waste Container: Collect all Isobutyl Valerate waste in a dedicated, properly
labeled, and leak-proof container. The container must be compatible with the chemical.

o Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"
and "Isobutyl Valerate."[8]

o Segregation: Do not mix Isobutyl Valerate waste with other incompatible waste streams.[8]

o Container Filling: Do not fill the waste container to more than 90% capacity to allow for vapor
expansion.

4.2. Contaminated Materials

o Solid Waste: Dispose of contaminated items such as gloves, absorbent pads, and paper
towels as solid chemical waste. Place them in a sealed bag or container that is properly
labeled.

o Empty Containers: Triple-rinse empty Isobutyl Valerate containers with a suitable solvent.
Collect the rinsate as hazardous waste. After rinsing, the container may be disposed of as
regular solid waste, or preferably, reused for compatible waste collection after appropriate
relabeling.[8]

4.3. Storage and Disposal

o Temporary Storage: Store the sealed waste container in a designated hazardous waste
accumulation area, which should be a cool, well-ventilated location away from ignition
sources.
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o Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal company.[6][7] Do not dispose of Isobutyl Valerate down the drain or in regular
trash.[1]

Emergency Procedures

» Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2]

o Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal. For large spills, evacuate the area and
contact your institution's emergency response team.

» Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2]

This document is intended as a guide and should be supplemented by your institution's specific
safety protocols and the full Safety Data Sheet (SDS) for Isobutyl Valerate.
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Workflow for Handling and Disposal of Isobutyl Valerate

Start:
Handling Isobutyl Valerate

1. Preparation:
- Review SDS
- Ensure Ventilation (Fume Hood)
- Remove Ignition Sources
- Don PPE

2. Handling & Use:
- Grounding during transfer
- Keep container closed
- Dispense slowly
- No open flames for heating

\
\

\\\During/After Use
\

3. Post-Handling:
- Decontaminate work area
- Wash hands
- Proper storage

4. Waste Collection:
- Designated, labeled container
- Segregate from incompatibles

5. Disposal:
- Store in hazardous waste area
- Arrange professional disposal (EHS)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Isobutyl Valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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